Cas no 1804761-62-3 (6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804761-62-3
• MF: C₇H₂ClF₃N₂O₅
• MW: 286.549391269684
• CID: 4832122
• Update Time: 2025-06-22

6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C7H2ClF3N2O5/c8-5(15)4-2(13(16)17)1-3(14)12-6(4)18-7(9,10)11/h1H,(H,12,14)
• InChI Key： ABQPOYMZVHFSNX-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC(NC=1OC(F)(F)F)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 490
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride

6-Hydroxy-4-Nitro-2-(Trifluoromethoxy)Pyridine-3-Carbonyl Chloride: A Comprehensive Overview

The compound 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride, also known by its CAS number 1804761-62-3, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a pyridine ring substituted with hydroxyl, nitro, trifluoromethoxy, and carbonyl chloride groups. These functional groups contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully controlled reactions, often utilizing advanced techniques such as nucleophilic aromatic substitution and Friedel-Crafts acylation. Recent studies have highlighted the importance of precise stoichiometry and reaction conditions to achieve high yields and purity. For instance, researchers have explored the use of transition metal catalysts to optimize the reaction pathways, leading to more efficient synthesis methods.

One of the most notable applications of 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is in the field of pharmaceutical chemistry. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and antiviral agents. Its ability to undergo nucleophilic attack at the carbonyl chloride group makes it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The trifluoromethoxy group imparts unique electronic properties, making it suitable for use in the development of advanced materials such as organic light-emitting diodes (OLEDs) and high-performance polymers. Recent research has focused on optimizing the integration of this compound into polymer matrices to enhance their thermal stability and mechanical properties.

The chemical stability of 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is another area of active investigation. Studies have shown that the presence of electron-withdrawing groups such as nitro and trifluoromethoxy significantly enhances the stability of the pyridine ring under various reaction conditions. This makes the compound ideal for use in harsh chemical environments where traditional pyridine derivatives might degrade.

From an environmental perspective, the ecological impact of this compound has been a topic of recent concern. Researchers have conducted toxicity studies to assess its potential effects on aquatic life and soil microorganisms. Preliminary findings suggest that while the compound exhibits moderate toxicity, its environmental footprint can be minimized through proper waste management practices and recycling strategies.

In conclusion, 6-Hydroxy-4-nitro-2-(trifluoromethoxy)pyridine-3-carbonyl chloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new synthetic methods and applications, this compound is poised to play an even greater role in advancing scientific innovation.